3-[(3-bromobenzoyl)amino]-3-(4-methoxyphenyl)propanoic acid

• IUPAC Name: 3-[(3-bromobenzoyl)amino]-3-(4-methoxyphenyl)propanoic acid
• InChI: InChI=1S/C17H16BrNO4/c1-23-14-7-5-11(6-8-14)15(10-16(20)21)19-17(22)12-3-2-4-13(18)9-12/h2-9,15H,10H2,1H3,(H,19,22)(H,20,21)
• InChI Key: GOKBMEATXAZWRF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(CC(=O)O)NC(=O)C2=CC(=CC=C2)Br
• Molecular Formula: C17H16BrNO4
• Molecular Weight: 378.2 g/mol

Description

3-[(3-bromobenzoyl)amino]-3-(4-methoxyphenyl)propanoic acid, also known as BBMP, is a chemical compound that belongs to the family of nonsteroidal anti-inflammatory drugs (NSAIDs). It has been widely used in scientific research as a tool to investigate the biological and physiological effects of NSAIDs.

Mechanism of Action

3-[(3-bromobenzoyl)amino]-3-(4-methoxyphenyl)propanoic acid exerts its effects by inhibiting the activity of cyclooxygenase (COX), an enzyme that catalyzes the formation of prostaglandins from arachidonic acid. 3-[(3-bromobenzoyl)amino]-3-(4-methoxyphenyl)propanoic acid selectively inhibits the activity of COX-2, an isoform of COX that is induced during inflammation and is responsible for the production of pro-inflammatory prostaglandins.
Biochemical and Physiological Effects:
3-[(3-bromobenzoyl)amino]-3-(4-methoxyphenyl)propanoic acid has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, in various animal models of inflammation. It has also been shown to reduce the expression of adhesion molecules, such as intercellular adhesion molecule-1 and vascular cell adhesion molecule-1, which play a key role in the recruitment of leukocytes to the site of inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-[(3-bromobenzoyl)amino]-3-(4-methoxyphenyl)propanoic acid in lab experiments is its selectivity for COX-2, which allows for the investigation of the specific role of COX-2 in various biological processes. However, one of the limitations of using 3-[(3-bromobenzoyl)amino]-3-(4-methoxyphenyl)propanoic acid is its relatively low potency compared to other COX-2 inhibitors, which may require higher concentrations or longer exposure times to achieve the desired effects.

Future Directions

There are several future directions for research on 3-[(3-bromobenzoyl)amino]-3-(4-methoxyphenyl)propanoic acid, including the investigation of its potential as a therapeutic agent for various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, further research is needed to elucidate the molecular mechanisms underlying the anti-inflammatory effects of 3-[(3-bromobenzoyl)amino]-3-(4-methoxyphenyl)propanoic acid and to identify potential side effects or toxicities associated with its use. Finally, the development of more potent and selective COX-2 inhibitors based on the structure of 3-[(3-bromobenzoyl)amino]-3-(4-methoxyphenyl)propanoic acid may lead to the discovery of new drugs with improved efficacy and safety profiles.

Scientific Research Applications

3-[(3-bromobenzoyl)amino]-3-(4-methoxyphenyl)propanoic acid has been extensively used in scientific research as a tool to investigate the biological and physiological effects of NSAIDs. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic activities in various animal models.